Cas no 102039-86-1 (Cephaloridine Monohydrate)

• Product Name: Cephaloridine Monohydrate
• CAS No: 102039-86-1
• MF: C₁₉H₁₉N₃O₅S₂
• MW: 433.501261949539
• CID: 1131755
• PubChem ID: 51063108
• Update Time: 2025-04-20

Cephaloridine Monohydrate Chemical and Physical Properties

Names and Identifiers

• (6R,7R)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate,hydrate
• Cephaloridine Monohydrate
• (6R,7R)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• hydrate
• Cephaloridine hydrate
• HY-B2072A
• 102039-86-1
• DA-62212
• Cephaloridine (hydrate)
• CS-0652454
• SCHEMBL7845737
• CephaloridineMonohydrate
• (6R,7R)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrate
• DTXSID30679667

• Inchi： 1S/C19H17N3O4S2.H2O/c23-14(9-13-5-4-8-27-13)20-15-17(24)22-16(19(25)26)12(11-28-18(15)22)10-21-6-2-1-3-7-21;/h1-8,15,18H,9-11H2,(H-,20,23,25,26);1H2/t15-,18-;/m1./s1
• InChI Key： KZYZSCXFERELNV-KQKCUOLZSA-N
• SMILES： S1CC(C[N+]2C=CC=CC=2)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(CC1=CC=CS1)=O)=O.O

Computed Properties

• Exact Mass: 433.076613g/mol
• Monoisotopic Mass: 433.076613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 687
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 433.5g/mol
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems